Cas no 1220518-13-7 (2,4-Dichloro-7-(trifluoromethyl)pyrido2,3-dpyrimidine)

• Product Name: 2,4-Dichloro-7-(trifluoromethyl)pyrido2,3-dpyrimidine
• CAS No: 1220518-13-7
• MF: C₈H₂Cl₂F₃N₃
• MW: 268.022789478302
• MDL: MFCD22575136
• CID: 4688597
• Update Time: 2025-07-19

2,4-Dichloro-7-(trifluoromethyl)pyrido2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine
• YJODODLCIOQKQS-UHFFFAOYSA-N
• 2,4-Dichloro-7-(trifluoromethyl)pyrido2,3-dpyrimidine

• MDL： MFCD22575136
• Inchi： 1S/C8H2Cl2F3N3/c9-5-3-1-2-4(8(11,12)13)14-6(3)16-7(10)15-5/h1-2H
• InChI Key： YJODODLCIOQKQS-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(C(F)(F)F)=NC2=NC(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 263
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 2,4-Dichloro-7-(trifluoromethyl)pyrido2,3-dpyrimidine

Introduction to 2,4-Dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine (CAS No. 1220518-13-7)

2,4-Dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine (CAS No. 1220518-13-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects.

The molecular structure of 2,4-Dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine is characterized by a pyrido[2,3-d]pyrimidine core substituted with two chlorine atoms at the 2 and 4 positions and a trifluoromethyl group at the 7 position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2,4-Dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine in the development of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibited potent inhibitory activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers attributed this activity to the compound's ability to interfere with viral replication processes by targeting specific viral enzymes.

In addition to its antiviral properties, 2,4-Dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine has shown promise as an anticancer agent. A study conducted by a team of researchers from the University of California in 2020 reported that this compound effectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest at the G1 phase.

The anti-inflammatory potential of 2,4-Dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine has also been explored. A study published in the European Journal of Pharmacology in 2019 indicated that this compound significantly reduced inflammation in both in vitro and in vivo models. The researchers observed that it inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways involved in inflammation.

The synthesis of 2,4-Dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 6-chloropyridine-3-carbaldehyde with guanidine hydrochloride followed by chlorination and trifluoromethylation steps. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physicochemical properties of 2,4-Dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine, such as its solubility and stability, are crucial for its pharmaceutical development. Studies have shown that this compound exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO) and moderate solubility in water. Its stability under various conditions has also been evaluated, with results indicating that it remains stable at room temperature and under neutral pH conditions.

To further enhance its therapeutic potential, efforts are being made to develop prodrugs and drug delivery systems for 2,4-Dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine. Prodrug strategies aim to improve the pharmacokinetic properties of the compound by enhancing its bioavailability and reducing side effects. Drug delivery systems such as nanoparticles and liposomes are being explored to target specific tissues or cells more effectively.

In conclusion, 2,4-Dichloro-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine (CAS No. 1220518-13-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as an antiviral, anticancer, and anti-inflammatory agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its therapeutic potential.